Cas no 1805288-94-1 (Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805288-94-1
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806579
• Update Time: 2025-06-13

Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)8-3-6(10(13)14)7(5-15)9(4-12)16-8/h3,10H,2,4H2,1H3
• InChI Key： XIAMJXQWYXCVFB-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C(F)F)C=C(C(=O)OCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate

Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805288-94-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805288-94-1, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of a bromomethyl group, a cyano substituent, and a difluoromethyl moiety, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group in Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy due to its reactivity and versatility. This functional group enables a wide range of chemical transformations, including nucleophilic substitution reactions, which are essential for constructing complex molecular architectures. In recent years, the use of such intermediates has been increasingly explored in the development of small-molecule drugs that exhibit high selectivity and potency. For instance, compounds incorporating bromomethyl groups have been utilized in the synthesis of kinase inhibitors and other targeted therapies.

The cyano substituent at the 3-position of the pyridine ring adds another layer of reactivity to Ethyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate. Cyano groups are known for their ability to participate in various organic reactions, such as reduction to amides or conversion to carboxylic acids, providing further synthetic flexibility. This characteristic has made it a preferred choice for medicinal chemists who are designing molecules with specific pharmacological profiles. Recent studies have highlighted the role of cyano-containing compounds in the treatment of inflammation and pain management, where their structural motif contributes to enhanced binding affinity and reduced side effects.

The presence of a difluoromethyl group at the 4-position is another key feature that enhances the pharmacological properties of Ethyl 2-(bromomethyl)-3-cyano strong >)-4-(< strong >difluoromethyl)pyridine-6-carboxylate. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. In particular, this moiety has been extensively studied in the context of antiviral and anticancer drug development. The electron-withdrawing nature of difluoromethylation can also modulate the electronic properties of adjacent functional groups, thereby influencing the overall biological activity of the molecule. Recent advancements in synthetic methodologies have made it possible to incorporate difluoromethyl groups more efficiently into drug candidates, leading to an increased number of promising therapeutic agents entering clinical trials.

In addition to its individual structural features, Ethyl 2-(< strong >bromomethyl) -3 - cyano -4 - (difluoromethyl)pyridine -6-carboxylate stands out due to its compatibility with modern synthetic techniques. The compound's stability under various reaction conditions allows for its use in multi-step syntheses without significant degradation or side reactions. This has been particularly beneficial in large-scale drug production where efficiency and yield are critical factors. Furthermore, advances in computational chemistry have enabled researchers to predict and optimize reaction pathways involving Ethyl 2-(< strong >bromomethyl) -3 - cyano -4 - (difluoromethyl)pyridine -6-carboxylate , further streamlining the development process.

The applications of Ethyl 2-(< strong >bromomethyl) -3 - cyano -4 - (difluoromethyl)pyridine -6-carboxylate extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural versatility allows for modifications that can tailor its properties for specific industrial uses. For example, derivatives of this compound have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in novel ways. Additionally, researchers have investigated its potential as a precursor for advanced materials with unique electronic or optical properties.

The future prospects for Ethyl 2-(< strong >bromomethyl) -3 - cyano -4 - (difluoromethyl)pyridine -6-carboxylate are promising given its multifaceted utility and adaptability. As research continues to uncover new synthetic possibilities and pharmacological applications, this compound is likely to remain at the forefront of chemical innovation. The integration of cutting-edge technologies such as flow chemistry and biocatalysis may further enhance its role in drug discovery and industrial processes. By leveraging its unique structural attributes, scientists can continue to develop innovative solutions that address global health challenges.